Cas no 896466-04-9 (AT9283)

AT9283 structure
AT9283 structure
Product Name:AT9283
CAS No:896466-04-9
MF:C19H23N7O2
MW:381.431622743607
MDL:MFCD12031513
CID:69396
PubChem ID:135398495
Update Time:2024-10-26

AT9283 Chemical and Physical Properties

Names and Identifiers

    • 1-Cyclopropyl-3-(3-(5-(morpholinomethyl)-1H-benzo[d]imidazol-2-yl)-1H-pyrazol-4-yl)urea
    • 1-cyclopropyl-3-[(3Z)-3-[5-(morpholin-4-ylmethyl)benzimidazol-2-ylidene]-1,2-dihydropyrazol-4-yl]urea
    • AT9283
    • AT-9283
    • AT-9283,AT 9283
    • AT 9283
    • XAV9KYN9WL
    • 1-Cyclopropyl-3-{3-[5-(Morpholin-4-Ylmethyl)-1h-Benzimidazol-2-Yl]-1h-Pyrazol-4-Yl}urea
    • C19H23N7O2
    • 1-cyclopropyl-3-(3-(6-(morpholinomethyl)-1H-benzo[d]imidazol-2-yl)-1H-pyrazol-4-yl)urea
    • 1-cyclopropyl-3-[3-[5-(4-morpholinylmethyl)-2-benzimidazolylidene]-1,2-dihydropyrazol-4-yl]urea
    • 35R
    • MLS006011044
    • GTPL7949
    • N-Cyclopropyl-N′-[3-[6-(4-morpholinylmethyl)-1H-benzimidazol-2-yl]-1H-pyrazol-4-yl]urea (ACI)
    • Urea, N-cyclopropyl-N′-[3-[5-(4-morpholinylmethyl)-1H-benzimidazol-2-yl]-1H-pyrazol-4-yl]- (9CI)
    • EX-A201
    • NSC799339
    • LOLPPWBBNUVNQZ-UHFFFAOYSA-N
    • CHEMBL5303448
    • BCP11714
    • 896466-04-9 (free base)
    • AT9283?
    • NS00072317
    • SMR004702836
    • 3-cyclopropyl-1-{3-[(2Z)-5-(morpholin-4-ylmethyl)-1,3-benzodiazol-2-ylidene]-1,2-dihydropyrazol-4-yl}urea
    • s1134
    • Urea, N-cyclopropyl-N'-(3-(6-(4-morpholinylmethyl)-1H-benzimidazol-2-yl)-1H-pyrazol-4-yl)-
    • 1-cyclopropyl-3-(3-(5-(morpholinomethyl)-1h-benzo[d]imidazol-2-yl)-1h-pyrazol-4-yl) urea
    • N-cyclopropyl-N'-[3-[5-(4-morpholinylmethyl)-1H-benzimidazol-2-yl]-1H-pyrazol-4-yl]Urea
    • Q27216136
    • 1-cyclopropyl-3-[5-[6-(morpholin-4-ylmethyl)-1H-benzimidazol-2-yl]-1H-pyrazol-4-yl]urea
    • AT 9283 [WHO-DD]
    • Q27074571
    • SCHEMBL545809
    • AKOS016006006
    • SCHEMBL15005494
    • BCPP000379
    • SCHEMBL15005492
    • NCGC00346493-01
    • CS-0107
    • EN300-20637992
    • BRD-K24576554-001-01-4
    • HMS3673I15
    • AT 9283, (2S)-2-hydroxy-propanoic acid salt
    • A900407
    • AT9 283
    • NSC760144
    • CCG-268424
    • 3-cyclopropyl-1-(3-{6-[(morpholin-4-yl)methyl]-1H-1,3-benzodiazol-2-yl}-1H-pyrazol-4-yl)urea
    • AT 9283; 1-Cyclopropyl-3-(3-(5-(morpholinomethyl)-1H-benzo[d]imidazol-2-yl)-1H-pyrazol-4-yl)urea; N-Cyclopropyl-N'-[3-[5-(4-morpholinylmethyl)-1H-benzimidazol-2-yl]-1H-pyrazol-4-yl]-urea
    • NCGC00389697-02
    • SW220119-1
    • HMS3244O09
    • Q27453557
    • 896466-04-9
    • HMS3244P09
    • DB-078462
    • CHEMBL495727
    • BDBM50243388
    • BRD-K24576554-001-04-8
    • MFCD12031513
    • 1-cyclopropyl-3-[3-(5-morpholin-4-ylmethyl-1h-benzoimidazol-2-yl )-1h-pyrazol-4-yl]-urea
    • NCGC00346493-06
    • AKOS026750645
    • AC-32808
    • AT 9283; AT-9283; AT-9283 free base
    • BCP9000337
    • J-504568
    • SCHEMBL24336623
    • HMS3244O10
    • UNII-XAV9KYN9WL
    • NCGC00389697-03
    • DTXSID401026047
    • F17373
    • 3-cyclopropyl-1-{3-[5-(morpholin-4-ylmethyl)-1H-1,3-benzodiazol-2-yl]-1H-pyrazol-4-yl}urea
    • CHEBI:125514
    • AT-9283 free base
    • AS-16186
    • NSC-760144
    • HMS3654G08
    • 1-cyclopropyl-3-[3-(5-morpholin-4-ylmethyl-1H-benzoimidazol-2-yl)-1H-pyrazol-4-yl]-urea
    • NSC-799339
    • SDCCGSBI-0654347.P001
    • BDBM27087
    • HY-50514
    • MDL: MFCD12031513
    • Inchi: 1S/C19H23N7O2/c27-19(21-13-2-3-13)24-16-10-20-25-17(16)18-22-14-4-1-12(9-15(14)23-18)11-26-5-7-28-8-6-26/h1,4,9-10,13H,2-3,5-8,11H2,(H,20,25)(H,22,23)(H2,21,24,27)
    • InChI Key: LOLPPWBBNUVNQZ-UHFFFAOYSA-N
    • SMILES: O=C(NC1CC1)NC1C(C2NC3C(=CC(CN4CCOCC4)=CC=3)N=2)=NNC=1

Computed Properties

  • Exact Mass: 381.19100
  • Monoisotopic Mass: 381.19132300g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 554
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 111
  • XLogP3: 0.5

Experimental Properties

  • Density: 1.45
  • PSA: 110.96000
  • LogP: 2.47090

AT9283 Security Information

AT9283 Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

AT9283 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
MedChemExpress
HY-50514-10mM*1mLinDMSO
AT9283
896466-04-9 99.70%
10mM*1mLinDMSO
¥990 2023-07-26
MedChemExpress
HY-50514-2mg
AT9283
896466-04-9 99.67%
2mg
¥710 2025-04-15
MedChemExpress
HY-50514-5mg
AT9283
896466-04-9 99.67%
5mg
¥900 2025-04-15
MedChemExpress
HY-50514-10mg
AT9283
896466-04-9 99.67%
10mg
¥1630 2025-04-15
MedChemExpress
HY-50514-50mg
AT9283
896466-04-9 99.67%
50mg
¥4376 2025-04-15
MedChemExpress
HY-50514-100mg
AT9283
896466-04-9 99.70%
100mg
¥6294 2024-05-24
Chemenu
CM157598-100mg
1-Cyclopropyl-3-(3-(5-(morpholinomethyl)-1H-benzo[d]imidazol-2-yl)-1H-pyrazol-4-yl)urea
896466-04-9 98%
100mg
$727 2021-08-05
Fluorochem
230843-250mg
1-Cyclopropyl-3-(3-(5-(morpholinomethyl)-1H-benzo[d]imidazol-2-yl)-1H-pyrazol-4-yl)urea
896466-04-9 95%
250mg
£443.00 2022-02-28
Fluorochem
230843-1g
1-Cyclopropyl-3-(3-(5-(morpholinomethyl)-1H-benzo[d]imidazol-2-yl)-1H-pyrazol-4-yl)urea
896466-04-9 95%
1g
£1093.00 2022-02-28
DC Chemicals
DC7070-100 mg
AT9283
896466-04-9 >98%
100mg
$480.0 2022-03-01

AT9283 Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  16 h, reflux; cooled
1.2 Solvents: Dimethylformamide ;  16 h, 100 °C; cooled
Reference
Fragment-Based Discovery of the Pyrazol-4-yl Urea (AT9283), a Multitargeted Kinase Inhibitor with Potent Aurora Kinase Activity
Howard, Steven; Berdini, Valerio; Boulstridge, John A.; Carr, Maria G.; Cross, David M.; et al, Journal of Medicinal Chemistry, 2009, 52(2), 379-388

Production Method 2

Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  16 h, reflux; reflux → rt
1.2 16 h, reflux
Reference
Synthesis of AT9283, an inhibitor of small molecular aurora kinase
Zhang, Shu-guang; Zheng, You-guang; Feng, Cheng-liang; Ji, Min, Zhongguo Xinyao Zazhi, 2013, 22(19), 2292-2295

AT9283 Raw materials

AT9283 Preparation Products

AT9283 Related Literature

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司